Cas no 1351587-23-9 (N-(5-{2-(4-fluorophenyl)sulfanylacetyl}-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl)furan-2-carboxamide)

• Product Name: N-(5-{2-(4-fluorophenyl)sulfanylacetyl}-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl)furan-2-carboxamide
• CAS No: 1351587-23-9
• MF: C₁₉H₁₆FN₃O₃S₂
• MW: 417.477045059204
• CID: 6398537
• PubChem ID: 56765081
• Update Time: 2025-07-09

N-(5-{2-(4-fluorophenyl)sulfanylacetyl}-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{2-(4-fluorophenyl)sulfanylacetyl}-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl)furan-2-carboxamide
• N-[5-[2-(4-fluorophenyl)sulfanylacetyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-2-carboxamide
• F6195-1739
• N-(5-{2-[(4-fluorophenyl)sulfanyl]acetyl}-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide
• AKOS024537184
• 1351587-23-9
• N-(5-(2-((4-fluorophenyl)thio)acetyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide
• VU0535656-1

• Inchi： 1S/C19H16FN3O3S2/c20-12-3-5-13(6-4-12)27-11-17(24)23-8-7-14-16(10-23)28-19(21-14)22-18(25)15-2-1-9-26-15/h1-6,9H,7-8,10-11H2,(H,21,22,25)
• InChI Key： CHOLPNVHFNIBPB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NC2CCN(C(CSC3=CC=C(F)C=C3)=O)CC=2S1)=O

Computed Properties

• Exact Mass: 417.06171189g/mol
• Monoisotopic Mass: 417.06171189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(5-{2-(4-fluorophenyl)sulfanylacetyl}-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl)furan-2-carboxamide

N-(5-{2-(4-fluorophenyl)sulfanylacetyl}-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl)furan-2-carboxamide: A Comprehensive Overview

N-(5-{2-(4-fluorophenyl)sulfanylacetyl}-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl)furan-2-carboxamide is a complex organic compound with the CAS number 1351587-23-9. This compound belongs to the class of heterocyclic compounds and contains multiple functional groups that contribute to its unique chemical properties. The molecule features a furan ring system, a thiazole moiety, and a sulfanylacetyl group attached to a fluorophenyl aromatic ring. These structural elements make it a potential candidate for various applications in the fields of pharmaceuticals and materials science.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The starting materials typically include aromatic compounds with reactive groups such as halides or sulfonic esters. The incorporation of the furan ring is achieved through coupling reactions or cyclization processes. Recent advancements in catalytic methods have enabled more efficient syntheses of similar compounds, reducing production costs and improving scalability.

One of the most promising applications of this compound lies in its potential as a pharmaceutical intermediate. The presence of the thiazole ring and the sulfanylacetyl group suggests that it may exhibit bioactivity against certain enzyme targets or receptors. Recent studies have highlighted the importance of heterocyclic compounds in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. For instance, thiazole-containing molecules have shown anti-inflammatory and anti-proliferative properties in preclinical models.

Moreover, the fluorophenyl group in this compound introduces electronic effects that can modulate its interactions with biological systems. Fluorine atoms are known to enhance drug stability and bioavailability due to their strong electronegativity and resistance to hydrolysis. This makes the compound an attractive candidate for further exploration in medicinal chemistry.

In addition to its potential pharmacological applications, this compound also exhibits interesting physical properties that make it suitable for use in advanced materials. The rigid structure of the molecule could contribute to its stability under harsh conditions, making it a viable option for applications in polymer chemistry or as a building block for nanomaterials.

Recent research has focused on optimizing the synthesis of similar compounds by employing green chemistry principles. Techniques such as microwave-assisted synthesis and enzymatic catalysis have been explored to reduce waste and improve sustainability. These advancements are expected to pave the way for large-scale production of this compound for both academic and industrial purposes.

In conclusion, N-(5-{2-(4-fluorophenyl)sulfanylacetyl}-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl)furan-2-carboxamide (CAS No. 1351587-23-9) is a versatile compound with significant potential in multiple fields. Its unique structure and functional groups make it an ideal candidate for further research and development in pharmaceuticals and materials science.